Cas no 288863-28-5 (2-Hydroxy-6-phenylhexanenitrile)

• Product Name: 2-Hydroxy-6-phenylhexanenitrile
• CAS No: 288863-28-5
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 239063
• PubChem ID: 53302013
• Update Time: 2025-04-19

2-Hydroxy-6-phenylhexanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-phenylhexanenitrile
• Benzenehexanenitrile, α-hydroxy-
• Benzenehexanenitrile,a-hydroxy-
• I01-9428
• SB84615
• SCHEMBL12570603
• alpha-hydroxy-benzenehexanenitrile
• AKOS015891472
• FT-0763718
• 288863-28-5
• DTXSID20693276

• Inchi： 1S/C12H15NO/c13-10-12(14)9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7,12,14H,4-5,8-9H2
• InChI Key： DYLWAQBBAIIOSZ-UHFFFAOYSA-N
• SMILES： OC(C#N)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.054
• Boiling Point: 355.7°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.533
• PSA: 44.02000
• LogP: 2.28388